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Compound of Interest

Compound Name: 4-(oxan-4-ylmethoxy)piperidine

CAS No.: 933701-53-2

Cat. No.: B1428115

Get Quote

Introduction & Compound Profile
This technical guide details the protocols for utilizing 4-(oxan-4-ylmethoxy)piperidine (also

known as 4-((tetrahydro-2H-pyran-4-yl)methoxy)piperidine) in reductive amination reactions.[1]

In modern medicinal chemistry, this specific building block is highly valued. The

tetrahydropyran (oxane) motif serves as a polar, non-basic isostere of a cyclohexane ring,

significantly lowering the lipophilicity (LogD) of the final drug molecule while maintaining steric

bulk. This modulation often improves metabolic stability and aqueous solubility compared to

purely carbocyclic analogs.
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Property Detail

Chemical Name 4-(Oxan-4-ylmethoxy)piperidine

CAS Number
1223210-09-4 (Free base) / 1333571-22-4 (HCl

Salt)

Molecular Weight 199.29 g/mol (Free base)

Functionality Secondary Aliphatic Amine (Nucleophile)

pKa (Calc.) ~10.8 (Piperidine nitrogen)

Stability
Stable to air and moisture; ether linkage is

robust.[1]

Mechanistic Principles & Reagent Selection
Reductive amination of a secondary amine like 4-(oxan-4-ylmethoxy)piperidine involves two

distinct steps:

Condensation: The amine attacks the carbonyl (aldehyde/ketone) to form an unstable

hemiaminal, which dehydrates to form an iminium ion.

Reduction: A hydride source selectively reduces the iminium ion to the final tertiary amine.

Why Sodium Triacetoxyborohydride (STAB)?
For this specific amine, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the gold-standard

reagent.

Selectivity: Unlike Sodium Borohydride (NaBH₄), STAB is mild and does not reduce

aldehydes or ketones appreciably at room temperature. It selectively reduces the iminium

ion, which forms faster than the carbonyl reduction.[2]

Control: It minimizes the risk of over-alkylation (though less relevant for secondary amines)

and tolerates other functional groups like esters, nitriles, and halides.

Mechanistic Pathway Visualization[1]
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Figure 1: Mechanistic pathway for the reductive amination of secondary amines.[1][3] The

formation of the Iminium Ion is the critical rate-determining step for reduction.

Experimental Protocols
Protocol A: Standard STAB Method (The "Workhorse")
Best for: Aldehydes and unhindered ketones. High fidelity and ease of workup.

Reagents:

Amine: 4-(oxan-4-ylmethoxy)piperidine (1.0 equiv)[1]

Carbonyl: Aldehyde or Ketone (1.0 – 1.2 equiv)[1]

Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.5 equiv)

Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1]

Additive: Acetic Acid (AcOH) (1.0 – 2.0 equiv)[1]

Procedure:

Preparation: If using the HCl salt of the amine, dissolve 1.0 mmol of the salt in 5 mL DCE

and add 1.0 mmol (139 µL) of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to free-

base it. Stir for 5 minutes. If using the free base, dissolve directly in DCE.

Condensation: Add the aldehyde/ketone (1.1 mmol) to the amine solution.
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Acidification: Add Acetic Acid (1.0 - 2.0 mmol). Note: AcOH catalyzes iminium formation and

buffers the reaction.[1]

Reduction: Add STAB (1.5 mmol, 318 mg) in one portion.

Observation: Mild effervescence may occur.

Reaction: Stir at room temperature (20–25 °C) under nitrogen.

Aldehydes:[1][2][4][5] Typically complete in 1–4 hours.

Ketones:[1] May require 12–24 hours.

Quench: Add saturated aqueous NaHCO₃ (10 mL) and stir vigorously for 15 minutes to

quench remaining borohydride and neutralize the acid.

Extraction: Separate phases. Extract the aqueous layer with DCM (2 x 10 mL).

Drying: Combine organics, dry over Na₂SO₄, filter, and concentrate.

Validation:

TLC: The product will be less polar than the starting amine. Stain with Ninhydrin (starting

amine = pink/red; product = usually weak or no color) or KMnO₄.

LCMS: Look for [M+H]⁺ peak corresponding to Product Mass.

Protocol B: Titanium(IV) Mediated Method
Best for: Sterically hindered ketones or electron-deficient systems where iminium formation is

slow.[1]

Reagents:

Titanium(IV) isopropoxide (Ti(OiPr)₄) (neat)

Reductant: Sodium Borohydride (NaBH₄)[6]

Solvent: Methanol (MeOH) or Ethanol (EtOH)[1]
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Procedure:

Complexation: In a dry vial, combine 4-(oxan-4-ylmethoxy)piperidine (1.0 mmol) and the

ketone (1.0 – 1.2 equiv).

Lewis Acid Addition: Add Ti(OiPr)₄ (1.2 – 1.5 equiv) neat.

Mechanism:[1][2][3][6] Ti(OiPr)₄ acts as a Lewis acid to activate the carbonyl and a water

scavenger to drive the equilibrium toward the imine/enamine.

Stirring: Stir the neat/viscous mixture (or in minimal THF if solubility is poor) at room

temperature for 2–6 hours.

Dilution: Dilute the mixture with anhydrous MeOH (5 mL).

Reduction: Cool to 0 °C. Carefully add NaBH₄ (1.5 equiv) in portions. Caution: Exothermic

with gas evolution.[1]

Workup (Crucial Step): Quench with 1N NaOH or water (2 mL). A heavy white precipitate

(TiO₂) will form.

Filtration: Filter the slurry through a Celite pad. Wash the pad with EtOAc or DCM.

Purification: Concentrate the filtrate and purify.

Purification & Isolation Strategy
Since the product is a tertiary amine, acid-base extraction or SCX chromatography provides the

highest purity without tedious column chromatography.

SCX (Strong Cation Exchange) Protocol[1]
Loading: Dissolve the crude reaction residue in MeOH/DCM (1:1). Load onto a pre-

conditioned SCX cartridge (e.g., Isolute® or Strata™-X-C).[1]

Washing: Flush the cartridge with 3–5 column volumes of MeOH.

Purpose: Elutes non-basic impurities (excess ketone, borate salts, neutral byproducts).
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Elution: Elute the amine product using 2M Ammonia in Methanol (NH₃/MeOH).

Finishing: Concentrate the ammoniacal eluate to obtain the clean free-base amine.

Decision Matrix for Protocol Selection
Substrate Analysis:
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Aldehyde
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Figure 2: Decision tree for selecting the optimal reductive amination protocol based on carbonyl

reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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